Cas no 87064-18-4 ((-)-ALLOISOLONGIFOLENE)

• Product Name: (-)-ALLOISOLONGIFOLENE
• CAS No: 87064-18-4
• MF: C₁₅H₂₄
• MW: 204.351064682007
• CID: 1860043
• PubChem ID: 1268122
• Update Time: 2025-04-21

(-)-ALLOISOLONGIFOLENE Chemical and Physical Properties

Names and Identifiers

• (-)-ALLOISOLONGIFOLENE
• MTBNHGFRLZSOTC-AJNGGQMLSA-N
• DTXSID60746770
• 87064-18-4
• (1S,2S,6R,8S)-2,8-dimethyl-6-prop-1-en-2-yltricyclo[4.4.0.02,8]decane
• (4R,7aS)-1,7a-Dimethyl-4-(prop-1-en-2-yl)octahydro-1H-1,4-methanoindene
• Alloisolongifolene

• Inchi： 1S/C15H24/c1-11(2)15-8-5-7-14(4)12(15)6-9-13(14,3)10-15/h12H,1,5-10H2,2-4H3
• InChI Key： MTBNHGFRLZSOTC-UHFFFAOYSA-N
• SMILES： CC(C12CCCC3(C(CCC31)(C)C2)C)=C

Computed Properties

• Exact Mass: 204.188
• Monoisotopic Mass: 204.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 5.9

Experimental Properties

• Density: 0.934 g/mL at 20 °C(lit.)
• Boiling Point: 261-263 °C(lit.)
• Flash Point: 62 °C
• Refractive Index: n20/D 1.503
• LogP: 4.55910

(-)-ALLOISOLONGIFOLENE Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids